Cas no 343270-90-6 (3-(1H-1,2,4-triazol-3-yl)methyl-1H-1,2,4-triazole)

• Product Name: 3-(1H-1,2,4-triazol-3-yl)methyl-1H-1,2,4-triazole
• CAS No: 343270-90-6
• MF: C₅H₆N₆
• MW: 150.141338825226
• MDL: MFCD32268123
• CID: 5156003
• PubChem ID: 12581812
• Update Time: 2025-08-04

3-(1H-1,2,4-triazol-3-yl)methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3,3'-methylbis- (9CI)
• Di(4H-1,2,4-triazol-3-yl)methane
• 5-(1H-1,2,4-triazol-5-ylmethyl)-1H-1,2,4-triazole
• 3-[(1H-1,2,4-triazol-3-yl)methyl]-1H-1,2,4-triazole
• 3-(1H-1,2,4-triazol-3-yl)methyl-1H-1,2,4-triazole

• MDL： MFCD32268123
• Inchi： 1S/C5H6N6/c1(4-6-2-8-10-4)5-7-3-9-11-5/h2-3H,1H2,(H,6,8,10)(H,7,9,11)
• InChI Key： ITSTUNVMBZXJOF-UHFFFAOYSA-N
• SMILES： N1C(CC2=NC=NN2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• XLogP3: 0
• Topological Polar Surface Area: 83.1

Additional information on 3-(1H-1,2,4-triazol-3-yl)methyl-1H-1,2,4-triazole

Comprehensive Analysis of 3-(1H-1,2,4-triazol-3-yl)methyl-1H-1,2,4-triazole (CAS No. 343270-90-6)

The compound 3-(1H-1,2,4-triazol-3-yl)methyl-1H-1,2,4-triazole (CAS No. 343270-90-6) is a heterocyclic organic molecule featuring dual 1,2,4-triazole rings. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its unique bioactive properties. Recent studies highlight its potential as a kinase inhibitor, aligning with the growing demand for targeted therapies in oncology and inflammation. The presence of two nitrogen-rich rings enhances its hydrogen-bonding capacity, a critical factor in drug-receptor interactions.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 343270-90-6 to minimize environmental impact. This aligns with the EU Green Deal and global trends toward eco-friendly synthesis. Computational chemistry models suggest the compound's ADMET profile (Absorption, Distribution, Metabolism, Excretion, Toxicity) could be optimized for oral bioavailability, addressing a common challenge in small-molecule drug development.

The 1,2,4-triazole scaffold in this compound shares structural similarities with azole antifungals, sparking interest in repurposing strategies. With antimicrobial resistance (AMR) being a WHO-priority issue, derivatives of 3-(1H-1,2,4-triazol-3-yl)methyl-1H-1,2,4-triazole are being screened against ESKAPE pathogens. Preliminary data indicates synergistic effects with β-lactam antibiotics, a hot topic in combination therapy research.

Material science applications are emerging for CAS 343270-90-6, particularly in coordination polymers. Its bifunctional nature allows chelation with transition metals, relevant for luminescent materials and MOF (Metal-Organic Framework) design. This intersects with the booming energy storage sector, where such hybrids may improve battery electrolyte stability.

Analytical characterization of this compound employs advanced techniques like LC-MS/MS and 2D-NMR, reflecting industry shifts toward high-resolution analytics. Patent landscapes reveal increasing filings for triazole derivatives in crop protection, responding to climate-change-driven pest resistance challenges. The logP value (partition coefficient) of 343270-90-6 suggests balanced lipophilicity, advantageous for blood-brain barrier penetration studies.

In computational drug design, the molecule's torsional angles between triazole rings are being optimized via molecular dynamics simulations – a technique gaining traction with AI-assisted chemistry. This addresses frequent queries about conformational stability in drug candidates. Recent SAR (Structure-Activity Relationship) studies highlight that N-methylation of either triazole ring modulates IC50 values against protein kinases.

The compound's thermal stability (up to 230°C per DSC analysis) makes it suitable for high-temperature reactions, a key consideration for flow chemistry applications. Regulatory databases classify it as non-mutagenic in Ames tests, though genotoxicity screening continues as part of ICH M7 guidelines compliance.

Supply chain analytics indicate growing demand for 343270-90-6 in contract research organizations, particularly for fragment-based drug discovery libraries. Its molecular weight (178.17 g/mol) falls within the preferred range for lead optimization campaigns. The compound's cLogP of 0.82 suggests favorable solubility-permeability balance, a trending topic in formulation science.

Emerging applications include click chemistry modifications, where the triazole rings serve as bioorthogonal handles for proteolysis-targeting chimeras (PROTACs). This positions 3-(1H-1,2,4-triazol-3-yl)methyl-1H-1,2,4-triazole at the forefront of degrader technologies – one of the most searched terms in drug discovery forums.